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Introduction

The advent of immune checkpoint inhibitors (ICIs) has revolutionized cancer therapy. However,
a significant portion of patients do not respond to these therapies, often due to insufficient
tumor immunogenicity. A key factor in the immune recognition of cancer cells is the
presentation of tumor-associated antigens (TAAS) and neoantigens by major histocompatibility
complex (MHC) class | molecules. The generation of these antigenic peptides is a multi-step
process, with final trimming in the endoplasmic reticulum by ER aminopeptidases (ERAP1 and
ERAP2) being a critical determinant of the peptide repertoire presented on the cell surface.

DGO013A is a phosphinic acid tripeptide mimetic that acts as a potent inhibitor of both ERAP1
and ERAP2. By inhibiting these enzymes, DG013A can alter the landscape of peptides
presented by MHC class | molecules. This modulation can lead to the presentation of novel,
immunogenic epitopes that might otherwise be destroyed, thereby enhancing the visibility of
tumor cells to the immune system. The resulting increase in tumor immunogenicity provides a
strong rationale for combining DG013A with checkpoint inhibitors to augment anti-tumor
immune responses and overcome resistance to immunotherapy.
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While preclinical and clinical data for the direct combination of DGO013A with checkpoint
inhibitors are not yet available, studies with other ERAP inhibitors have shown promising
results. For instance, the ERAP1 inhibitor GRWD5769 is currently in a phase 1/2 clinical trial in
combination with the PD-1 inhibitor cemiplimab for patients with advanced solid tumors. These
studies support the hypothesis that ERAP inhibition can synergize with checkpoint blockade to
induce durable anti-tumor immunity.

These application notes provide a comprehensive overview of the scientific rationale, potential
applications, and detailed experimental protocols for investigating the combination of DG013A
with checkpoint inhibitors.

Mechanism of Action and Scientific Rationale

The combination of DG013A and checkpoint inhibitors is based on a synergistic mechanism
aimed at enhancing anti-tumor immunity through two distinct but complementary pathways.

DGO013A: Modulating the Immunopeptidome

Endoplasmic Reticulum Aminopeptidases (ERAP1 and ERAP?2) are critical for the final
trimming of antigenic peptides before they are loaded onto MHC class | molecules. These
enzymes can either generate the final epitope or destroy it by excessive trimming. DG013A, by
inhibiting ERAP1 and ERAP2, alters this trimming process. This can lead to:

» Generation of Novel Neoantigens: Inhibition of ERAP enzymes can result in the presentation
of a different set of peptides on the tumor cell surface, including novel neoantigens that can
be recognized by the immune system.

o Enhanced T-Cell and NK-Cell Recognition: The altered peptide repertoire can lead to
increased recognition and killing of tumor cells by cytotoxic T lymphocytes (CTLs) and
Natural Killer (NK) cells. Studies have shown that ERAP1 inhibition can make cancer cells
more susceptible to immune cell-mediated lysis.

Checkpoint Inhibitors: Unleashing the Immune Response

Immune checkpoints, such as the PD-1/PD-L1 axis, are inhibitory pathways that regulate the
duration and amplitude of immune responses to prevent excessive tissue damage. Tumors can
exploit these pathways to evade immune destruction. Checkpoint inhibitors, such as anti-PD-1
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or anti-PD-L1 antibodies, block these inhibitory signals, thereby "releasing the brakes" on the
immune system and allowing T-cells to effectively attack cancer cells.

Synergistic Effect

The combination of DG013A and checkpoint inhibitors is hypothesized to create a powerful
anti-tumor effect. DGO13A enhances the "visibility" of tumor cells to the immune system by
promoting the presentation of immunogenic antigens, while checkpoint inhibitors ensure that
the responding T-cells are fully active and capable of eliminating the tumor cells. This dual
approach has the potential to convert "cold" tumors (lacking immune infiltration) into "hot"
tumors that are responsive to immunotherapy.

Signaling Pathway and Combination Rationale

T-Cell
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Caption: Synergistic mechanism of DG013A and checkpoint inhibitors.
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Quantitative Data Summary

While specific quantitative data for the combination of DG013A and checkpoint inhibitors is not
available, the following tables summarize the known properties of DGO13A and the expected
outcomes based on studies with other ERAP inhibitors.

Table 1: In Vitro Inhibitory Activity of DG013A

Target IC50 (nM) Notes

ERAP1 33 Potent inhibitor.

ERAP2 11 Potent inhibitor.

IRAP 30 Off-target activity.

APN 3.7 Potent off-target activity.

Table 2: Expected Outcomes of DGO13A and Checkpoint Inhibitor Combination Therapy in
Preclinical Models
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Parameter

Expected Outcome with
Combination Therapy

Method of Measurement

Tumor Growth

Significant inhibition or

regression

Caliper measurements in

syngeneic mouse models

Survival

Increased overall survival

Kaplan-Meier analysis in

syngeneic mouse models

Immune Cell Infiltration

Increased infiltration of CD8+
T-cells and NK cells into the

tumor

Flow cytometry or
immunohistochemistry of

tumor tissue

T-Cell Activation

Increased expression of
activation markers (e.g., CD69,
IFN-y) on tumor-infiltrating

lymphocytes

Flow cytometry of tumor-

infiltrating lymphocytes

Antigen Repertoire

Alteration of the
immunopeptidome with

generation of novel epitopes

Immunopeptidomics (LC-
MS/MS) of tumor cells

MHC Class | Expression

Potential modulation of surface

MHC class | levels

Flow cytometry of tumor cells

Experimental Protocols

The following protocols provide a framework for the preclinical evaluation of DG013A in

combination with checkpoint inhibitors.

In Vitro Characterization of DG013A

1.1. ERAP1/ERAP2 Enzymatic Activity Assay

This assay determines the inhibitory activity of DGO13A against recombinant ERAP1 and

ERAPZ2.

o Materials:

o Recombinant human ERAP1 and ERAP2
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Fluorogenic substrate: L-Leucine-7-amido-4-methylcoumarin (L-AMC) for ERAP1, L-
Arginine-7-amido-4-methylcoumarin (R-AMC) for ERAP2

DGO013A
Assay buffer (e.g., 50 mM Tris-HCI, pH 7.5)
384-well black plates

Fluorescence plate reader

Procedure:

o

Prepare serial dilutions of DGO13A in assay buffer.
In a 384-well plate, add recombinant ERAP1 or ERAP2 enzyme to each well.
Add the DG013A dilutions to the wells and incubate for 15 minutes at room temperature.

Initiate the reaction by adding the fluorogenic substrate (L-AMC for ERAP1, R-AMC for
ERAP2).

Measure the fluorescence intensity at appropriate excitation and emission wavelengths
(e.g., 380 nm excitation, 460 nm emission) over time.

Calculate the rate of substrate hydrolysis and determine the IC50 value of DG013A.

1.2. Cellular Assay for Antigen Presentation

This assay evaluates the effect of DG013A on the presentation of a specific antigen by tumor

cells.

o Materials:

[e]

o

Tumor cell line (e.g., MC38, B16F10)

DGO013A

o Antigen-specific CD8+ T-cell line or primary T-cells
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o Flow cytometer

o Antibodies for T-cell activation markers (e.g., anti-CD69, anti-IFN-y)

e Procedure:
o Culture tumor cells in the presence of varying concentrations of DGO13A for 24-48 hours.

o Co-culture the DG013A-treated tumor cells with antigen-specific CD8+ T-cells for 4-6
hours.

o Stain the T-cells with fluorescently labeled antibodies against activation markers.

o Analyze T-cell activation by flow cytometry. An increase in the expression of activation
markers indicates enhanced antigen presentation by the tumor cells.

In Vivo Evaluation in Syngeneic Mouse Models

2.1. Tumor Growth and Survival Studies

This protocol assesses the anti-tumor efficacy of DG013A in combination with a checkpoint
inhibitor in a syngeneic mouse model.

o Experimental Workflow
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Tumor Cell Implantation
(e.g., MC38 in C57BL/6 mice)

Y

Allow Tumors to Establish
(e.g., to ~100 mm3)

Randomize into Treatment Groups:
1. Vehicle
2. DGO13A
3. Checkpoint Inhibitor
4. DGO13A + Checkpoint Inhibitor

Administer Treatment
(e.g., for 2-3 weeks)

Monitor Survival
Endpoint:

Monitor Tumor Growth
(caliper measurements)
Tumor size limit or

end of survival study

'

Data Analysis:
Tumor growth curves,
Kaplan-Meier survival plots

Click to download full resolution via product page

Caption: In vivo experimental workflow.
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e Procedure:

o

Implant a syngeneic tumor cell line (e.g., MC38) subcutaneously into immunocompetent
mice (e.g., C57BL/6).

o Once tumors are established, randomize mice into treatment groups: Vehicle, DG013A
alone, checkpoint inhibitor (e.g., anti-PD-1 antibody) alone, and the combination of
DGO013A and the checkpoint inhibitor.

o Administer treatments according to a predefined schedule.
o Measure tumor volume regularly using calipers.

o Monitor the survival of the mice.

[e]

At the end of the study, analyze tumor growth inhibition and survival data.
2.2. Immunophenotyping of the Tumor Microenvironment
This protocol characterizes the immune cell infiltrate within the tumors from the in vivo study.
e Materials:
o Tumors from the in vivo study
o Collagenase/DNase digestion buffer
o Flow cytometer

o Fluorescently labeled antibodies against immune cell markers (e.g., CD45, CD3, CD8,
NK1.1, CD69, Granzyme B)

e Procedure:
o Excise tumors from mice at a specific time point during or after treatment.

o Prepare single-cell suspensions from the tumors by mechanical dissociation and
enzymatic digestion.
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o Stain the cells with a panel of fluorescently labeled antibodies to identify different immune
cell populations and their activation status.

o Analyze the stained cells by flow cytometry to quantify the infiltration and activation of
immune cells in the tumor microenvironment.

Immunopeptidomics Analysis

This protocol identifies the peptides presented by MHC class | on tumor cells treated with
DGO013A.

o Materials:

o Tumor cells treated with DG013A or vehicle

(¢]

Lysis buffer

[¢]

Immunoaffinity column with anti-MHC class | antibodies (e.g., W6/32)

Acid elution buffer

[¢]

[e]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

e Procedure:

[¢]

Lyse the tumor cells to solubilize MHC-peptide complexes.

o Isolate MHC class I-peptide complexes by passing the cell lysate through an
immunoaffinity column.

o Elute the bound peptides from the MHC molecules using an acid elution buffer.
o Analyze the eluted peptides by LC-MS/MS to determine their sequences.

o Compare the peptide repertoires of DGO13A-treated and vehicle-treated cells to identify
novel or differentially presented epitopes.

Considerations and Limitations
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e Cellular Permeability of DG013A: Studies have indicated that DG0O13A has poor passive
cellular permeability.[1] This may necessitate the use of higher concentrations or longer
incubation times in cellular assays. The in vivo efficacy will depend on achieving sufficient
intracellular concentrations in tumor cells.

o Off-Target Effects: DGO13A is also a potent inhibitor of aminopeptidase N (APN) and shows
activity against insulin-regulated aminopeptidase (IRAP).[2] These off-target activities could
contribute to the observed biological effects and should be considered when interpreting
results. It is advisable to include experiments to assess the contribution of these off-target
effects, for example, by using more selective inhibitors if they become available.

o Lack of Direct Clinical Data: The combination of DG013A and checkpoint inhibitors is
currently a preclinical hypothesis. The protocols outlined here are intended to generate the
necessary data to support the clinical translation of this combination therapy.

Conclusion

The combination of the ERAP inhibitor DG0O13A with checkpoint inhibitors represents a
promising strategy to enhance anti-tumor immunity and improve patient outcomes in cancer
immunotherapy. By modulating the tumor immunopeptidome, DG013A has the potential to
render tumors more susceptible to immune-mediated destruction, particularly when combined
with agents that unleash the full potential of the immune system. The detailed protocols
provided in these application notes offer a roadmap for researchers to investigate this novel
combination therapy and contribute to the development of more effective cancer treatments.
Careful consideration of the compound's properties and potential off-target effects will be
crucial for the successful translation of this approach from the laboratory to the clinic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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